
In-depth Technical Guide: Physicochemical
Properties of Halogenated Dinitroaromatics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Bromo-2-chloro-3,5-

dinitrobenzene

Cat. No.: B3065535 Get Quote

Introduction
This technical guide addresses the inquiry regarding the melting and boiling points of 1-
Bromo-2-chloro-3,5-dinitrobenzene. Following a comprehensive search of scientific literature

and chemical databases, it has been determined that experimentally verified data for the

melting and boiling points of this specific compound are not readily available. The CAS

numbers associated with this structure are 51796-81-7 and 51796-82-8 (for the isomer 5-

Bromo-2-chloro-1,3-dinitrobenzene), neither of which have published experimental physical

constants.

Given the absence of data for the requested compound, this guide presents a detailed analysis

of a closely related and well-characterized analogue: 1-Bromo-3,5-dinitrobenzene. This

compound shares key structural motifs with the target molecule, namely a halogenated dinitro-

substituted benzene ring, making its physicochemical properties and synthetic methodologies

of significant interest to researchers working with this class of compounds.

Physicochemical Data for 1-Bromo-3,5-
dinitrobenzene
The quantitative data for 1-Bromo-3,5-dinitrobenzene is summarized in the table below for

clarity and ease of comparison.
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Property Value Source

Melting Point 77 °C [1]

Boiling Point 309.3 ± 22.0 °C (Predicted)

Experimental Protocols
Synthesis of 1-Bromo-3,5-dinitrobenzene via the
Hunsdiecker Reaction
A documented method for the preparation of 1-bromo-3,5-dinitrobenzene is through the

Hunsdiecker reaction, which involves the reaction of a silver carboxylate with bromine.[1]

Materials:

Silver 3,5-dinitrobenzoate

Bromine

Carbon tetrachloride (reagent grade)

Sodium bisulfite solution

Sodium carbonate solution

Calcium chloride

Ligroin

Procedure:

Silver 3,5-dinitrobenzoate is prepared from 3,5-dinitrobenzoic acid and silver nitrate. The

resulting salt is dried thoroughly at 70°C for at least two days.[1]

In a flask equipped with a reflux condenser, silver 3,5-dinitrobenzoate is suspended in

carbon tetrachloride.[1]
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A stoichiometric amount of bromine is added to the suspension.[1]

The mixture is heated to reflux under anhydrous conditions. The reaction can be monitored

by the disappearance of the bromine color.[1]

Upon completion, the reaction mixture is cooled and filtered to remove the silver bromide

precipitate.[1]

The filtrate is washed sequentially with sodium bisulfite solution (to remove excess bromine),

sodium carbonate solution (to remove any acidic byproducts), and water until neutral.[1]

The organic layer is dried over anhydrous calcium chloride.[1]

The solvent is removed by distillation, and the crude product is obtained.[1]

The crude 1-bromo-3,5-dinitrobenzene can be purified by recrystallization from ligroin to

yield a crystalline solid.[1]

Determination of Melting Point
The melting point of the purified 1-bromo-3,5-dinitrobenzene was determined using a Kofler

Hot Stage apparatus.[1] This method involves placing a small sample of the crystalline material

on a heated stage and observing the temperature at which the solid-to-liquid phase transition

occurs under a microscope.

Logical Workflow for Synthesis and Purification
The following diagram illustrates the logical workflow for the synthesis and purification of 1-

Bromo-3,5-dinitrobenzene as described in the experimental protocol.
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Caption: Workflow for the synthesis and purification of 1-Bromo-3,5-dinitrobenzene.
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Conclusion
While the specific melting and boiling points for 1-Bromo-2-chloro-3,5-dinitrobenzene are not

documented in readily accessible literature, the data and experimental protocols for the closely

related compound, 1-Bromo-3,5-dinitrobenzene, provide a valuable reference for researchers

in the field. The synthetic methodology presented is a standard procedure for this class of

compounds and can likely be adapted for the synthesis of other halogenated dinitroaromatics.

It is recommended that any future synthesis of 1-Bromo-2-chloro-3,5-dinitrobenzene include

a thorough characterization of its physical properties, including melting and boiling points, to

contribute to the body of scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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